Cas no 2549020-45-1 (8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione)

8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione structure
2549020-45-1 structure
Product Name:8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
CAS No:2549020-45-1
MF:C14H16N6O2
MW:300.315841674805
CID:5311904
PubChem ID:154829407
Update Time:2025-10-30

8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • F6789-7240
    • 2549020-45-1
    • AKOS040730553
    • 8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • 8-(6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • Inchi: 1S/C14H16N6O2/c1-8-6-9-10(17-8)11(16-7-15-9)20-4-2-14(3-5-20)12(21)18-13(22)19-14/h6-7,17H,2-5H2,1H3,(H2,18,19,21,22)
    • InChI Key: GLQMSNTUHXQAEW-UHFFFAOYSA-N
    • SMILES: N1C2(CCN(C3N=CN=C4C=C(C)NC4=3)CC2)C(=O)NC1=O

Computed Properties

  • Exact Mass: 300.13347377g/mol
  • Monoisotopic Mass: 300.13347377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.58±0.20(Predicted)

8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6789-7240-2μmol
8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
2549020-45-1
2μmol
$85.5 2023-09-07
Life Chemicals
F6789-7240-5μmol
8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
2549020-45-1
5μmol
$94.5 2023-09-07
Life Chemicals
F6789-7240-10μmol
8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
2549020-45-1
10μmol
$103.5 2023-09-07
Life Chemicals
F6789-7240-20μmol
8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
2549020-45-1
20μmol
$118.5 2023-09-07
Life Chemicals
F6789-7240-1mg
8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
2549020-45-1
1mg
$81.0 2023-09-07
Life Chemicals
F6789-7240-2mg
8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
2549020-45-1
2mg
$88.5 2023-09-07
Life Chemicals
F6789-7240-3mg
8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
2549020-45-1
3mg
$94.5 2023-09-07
Life Chemicals
F6789-7240-4mg
8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
2549020-45-1
4mg
$99.0 2023-09-07
Life Chemicals
F6789-7240-5mg
8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
2549020-45-1
5mg
$103.5 2023-09-07
Life Chemicals
F6789-7240-10mg
8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
2549020-45-1
10mg
$118.5 2023-09-07

Additional information on 8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 2549020-45-1)

8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione, with the CAS number 2549020-45-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds and features a unique structural framework that combines a pyrrolopyrimidine moiety with a triazaspirodecane core. The intricate structure of this molecule offers a promising scaffold for the development of new drugs targeting various diseases.

The pyrrolopyrimidine scaffold is well-known for its biological activities, including antiviral, anticancer, and anti-inflammatory properties. The introduction of the triazaspirodecane core further enhances the pharmacological profile of the compound by modulating its physicochemical properties and biological activity. Recent studies have highlighted the potential of 8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione in various therapeutic areas.

In the context of cancer research, this compound has shown promising antiproliferative activity against several cancer cell lines. A study published in the Journal of Medicinal Chemistry reported that 8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione selectively inhibits the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) with minimal cytotoxicity towards normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Beyond its antitumor properties, 8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione has also demonstrated significant anti-inflammatory effects. In a preclinical study using an animal model of inflammatory bowel disease (IBD), this compound was found to reduce inflammation and improve disease symptoms by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione could be a potential therapeutic agent for IBD and other inflammatory disorders.

The pharmacokinetic properties of 8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione have also been investigated to ensure its suitability for drug development. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability in vitro and in vivo. Additionally, it has been found to have low cytotoxicity towards major organs such as the liver and kidneys, which is crucial for minimizing potential side effects during long-term treatment.

To further explore the therapeutic potential of 8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and shows promising pharmacodynamic effects in patients with advanced solid tumors.

In conclusion, 8-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 2549020-45-1) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further preclinical and clinical investigation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and advancing medical treatments.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.